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Compound Name: 3-Amino-4-methylpicolinic acid

CAS No.: 53636-30-9

Cat. No.: B1596556

Get Quote

3-Amino-4-methylpicolinic acid (C₇H₈N₂O₂) belongs to the family of picolinic acid derivatives,

which are noted for their roles as ligands and in exhibiting various physiological activities.[1] In

the context of drug development, the thermochemical profile of an active pharmaceutical

ingredient (API) or its intermediates is not merely academic; it is a cornerstone of process

safety, formulation stability, and regulatory compliance. Properties such as the enthalpy of

formation (ΔfH°) provide critical insights into the molecule's energetic state, which is essential

for assessing thermal hazards and reaction energetics. Heat capacity (Cp), entropy (S°), and

Gibbs free energy (ΔfG°) are fundamental to predicting reaction spontaneity, equilibrium

positions, and the overall stability of the compound under various conditions.[2][3]

This guide will first explore the computational methods that provide a powerful, predictive

framework for estimating these properties. Subsequently, it will detail the definitive

experimental protocols for their empirical measurement, ensuring a self-validating system of

characterization.
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Computational Prediction of Thermochemical
Properties
In the absence of extensive experimental data, computational chemistry offers a robust and

reliable avenue for predicting thermochemical properties. Quantum chemical calculations,

particularly methods like the Complete Basis Set (CBS) approaches (e.g., CBS-QB3), have

demonstrated high accuracy in estimating enthalpies of formation for organic molecules, often

within chemical accuracy (≈5.0 kJ/mol).[4] These methods provide a critical first look at the

molecule's energetic landscape before proceeding with potentially hazardous experimental

work.

Theoretical Workflow for Thermochemical Prediction
The computational determination of thermochemical properties follows a structured, multi-step

process. This workflow begins with defining the molecular geometry and proceeds through

rigorous calculations to arrive at the final thermodynamic values.
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Input Phase

Calculation Phase

Output & Analysis

1. Molecular Structure Input
(SMILES or 3D Coords)

2. Geometry Optimization
(e.g., B3LYP/6-31G*)

Initial Geometry

3. Vibrational Frequency
Calculation

Optimized Structure

4. Single-Point Energy
(High-level theory, e.g., CBS-QB3)

Verified Minimum

Zero-Point Energy (ZPE) Thermal Corrections
(Enthalpy & Entropy)

5. Final Thermochemical Properties
(ΔfH°, S°, Cp, ΔfG°)
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Proposed Thermal Decomposition

3-Amino-4-methylpicolinic acid

3-Amino-4-picoline + CO₂

Initial Decarboxylation
(Low Temperature)

Char + Volatile Fragments
(e.g., NOx, HCN, etc.)

Ring Degradation
(High Temperature)

Click to download full resolution via product page

Caption: A simplified proposed thermal decomposition pathway.

Conclusion
The thermochemical properties of 3-Amino-4-methylpicolinic acid are essential for its safe

and effective application in research and development. This guide has outlined the standard

computational and experimental methodologies necessary for a comprehensive

characterization. The predictive power of quantum chemical calculations provides an invaluable

initial assessment of the molecule's energetic landscape, guiding subsequent experimental

work. Definitive empirical data obtained through techniques like bomb calorimetry, DSC, and

TGA provides the ground truth for process modeling, safety analysis, and stability prediction.

By integrating these theoretical and experimental approaches, researchers can build a robust
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and reliable thermochemical profile for 3-Amino-4-methylpicolinic acid, enabling its confident

use in pharmaceutical and chemical synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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